Cas no 61450-38-2 (4-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]morpholine)

• Product Name: 4-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]morpholine
• CAS No: 61450-38-2
• MF: C₂₂H₂₆N₂O
• MW: 334.454645633698
• CID: 1627486
• PubChem ID: 3046019
• Update Time: 2025-04-21

4-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)azetidin-3-yl]morpholine
• 4-[1-(6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)azetidin-3-yl]morpholine
• DTXSID50210399
• CHEMBL3230901
• 61450-38-2
• 4-(1-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-3-azetidinyl)morpholine
• BRN 1162023
• Morpholine, 4-(1-(10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-3-azetidinyl)-

• Inchi： 1S/C22H26N2O/c1-3-7-20-17(5-1)9-10-18-6-2-4-8-21(18)22(20)24-15-19(16-24)23-11-13-25-14-12-23/h1-8,19,22H,9-16H2
• InChI Key： AJVRWSUYZDFLPO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CN(C2C3C=CC=CC=3CCC3C=CC=CC2=3)C1

Computed Properties

• Exact Mass: 334.20468
• Monoisotopic Mass: 334.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71